Cas no 1806843-67-3 (2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide)
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
-
- Inchi: 1S/C7H5F2N3O3S/c8-7(9)3-1-5(13)6(16(11,14)15)4(2-10)12-3/h1,7H,(H,12,13)(H2,11,14,15)
- InChI Key: ZMDKGFHTTACPKN-UHFFFAOYSA-N
- SMILES: S(C1C(C=C(C(F)F)NC=1C#N)=O)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 547
- XLogP3: 0
- Topological Polar Surface Area: 121
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042163-250mg |
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide |
1806843-67-3 | 97% | 250mg |
950.40 USD | 2021-06-04 | |
| Alichem | A029042163-500mg |
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide |
1806843-67-3 | 97% | 500mg |
1,695.20 USD | 2021-06-04 | |
| Alichem | A029042163-1g |
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide |
1806843-67-3 | 97% | 1g |
3,099.20 USD | 2021-06-04 |
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide: A Promising Compound in Modern Pharmaceutical Research
2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide (CAS No. 1806843-67-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the cyano group, difluoromethyl substituent, and hydroxyl group in the molecular structure imparts distinct chemical and biological characteristics that make it a promising candidate for further investigation.
The cyano group is a key functional group in organic chemistry, known for its ability to enhance the stability and reactivity of molecules. In the context of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide, the cyano group contributes to the overall stability of the molecule, making it more resistant to degradation under various physiological conditions. This stability is crucial for ensuring that the compound remains active and effective during therapeutic applications.
The difluoromethyl substituent is another critical component of this compound. Fluorine atoms are known for their strong electronegativity and ability to modulate the electronic properties of molecules. In 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide, the difluoromethyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. This feature is particularly important for drugs that need to penetrate cell membranes to exert their therapeutic effects.
The presence of a hydroxyl group in the molecular structure of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide adds another layer of complexity to its biological activity. Hydroxyl groups are known to form hydrogen bonds with other molecules, which can influence the compound's binding affinity to target proteins or receptors. This property can be leveraged to optimize the drug's efficacy and selectivity.
In recent years, significant progress has been made in understanding the biological activities of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).
Beyond its anti-inflammatory properties, 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide has also shown promise in antiviral research. Preliminary studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism behind its antiviral activity is not yet fully understood but is believed to involve interference with viral replication enzymes or host cell receptors.
In addition to its anti-inflammatory and antiviral properties, 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide has been investigated for its potential anticancer effects. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through multiple mechanisms, such as inhibition of cell proliferation, induction of cell cycle arrest, and modulation of signaling pathways involved in cancer progression.
The development of 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide as a therapeutic agent is still in its early stages, but preliminary results are highly encouraging. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the pharmacokinetics, pharmacodynamics, and potential side effects of this compound.
In conclusion, 2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide (CAS No. 1806843-67-3) represents a promising candidate in modern pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.
1806843-67-3 (2-Cyano-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)